Cas no 1463-52-1 (Ethyl 2-(1-Benzyl-4-piperidinylidene)-2-cyanoacetate)
Ethyl 2-(1-Benzyl-4-piperidinylidene)-2-cyanoacetate is a versatile intermediate in organic synthesis, particularly valued for its reactive cyanoacetate and piperidinylidene functional groups. Its structure enables applications in the preparation of heterocyclic compounds, pharmaceuticals, and fine chemicals. The benzyl and piperidine moieties enhance its utility in medicinal chemistry, serving as a precursor for bioactive molecules. The ethyl ester group improves solubility and reactivity in various synthetic pathways. This compound is characterized by its stability under standard conditions and compatibility with a range of reagents, making it a reliable choice for complex transformations. Its synthetic flexibility and well-defined reactivity profile make it a valuable tool for researchers in drug discovery and development.
1463-52-1 structure
Product Name:Ethyl 2-(1-Benzyl-4-piperidinylidene)-2-cyanoacetate
CAS No:1463-52-1
MF:C17H20N2O2
MW:284.352904319763
CID:117708
PubChem ID:424752
Update Time:2025-08-04
Ethyl 2-(1-Benzyl-4-piperidinylidene)-2-cyanoacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(1-benzylpiperidin-4-ylidene)-2-cyanoacetate
- Acetic acid, 2-cyano-2-[1-(phenylmethyl)-4-piperidinylidene]-, ethyl ester
- ethyl (1-benzyl-4-piperidylidene)cyanoacetate
- ETHYL 2-(1-BENZYL-4-PIPERIDINYLIDENE)-2-CYANOACETATE
- (1-Benzyl-[4]piperidyliden)-cyan-essigsaeure-aethylester
- (1-benzyl-piperidin-4-ylidene)-cyano-acetic acid ethyl ester
- (1-benzylpiperidin-4-ylidine)cyanoacetic acid ethyl ester
- ethyl 2-cyano-2-[1-(phenylmethyl)-4-piperidinylidene]acetate
- DTXSID60329885
- ethyl(1-benzyl-piperidin-4-ylidene)cyanoacetate
- CS-0328703
- HMS2886G15
- IDI1_011628
- ethyl (1-benzyl-piperidin-4-ylidene)cyanoacetate
- 1R-1507
- BAA46352
- CHEMBL1500297
- FT-0680137
- J-520573
- SCHEMBL989455
- HSTSIRUENGPGSB-UHFFFAOYSA-N
- SMR000567144
- E87484
- Oprea1_863755
- HMS1431K21
- AKOS005069803
- SR-01000641625-1
- MFCD01569592
- MLS001181493
- 1463-52-1
- Maybridge3_000241
- CCG-52385
- ethyl (1-benzylpiperidin-4-ylidene)(cyano)acetate
- ethyl 2-(1-benzyl-4-piperidylidene)-2-cyano-acetate
- Ethyl 2-(1-Benzyl-4-piperidinylidene)-2-cyanoacetate
-
- MDL： MFCD01569592
- Inchi： 1S/C17H20N2O2/c1-2-21-17(20)16(12-18)15-8-10-19(11-9-15)13-14-6-4-3-5-7-14/h3-7H,2,8-11,13H2,1H3
- InChI Key： HSTSIRUENGPGSB-UHFFFAOYSA-N
- SMILES： O(CC)C(/C(/C#N)=C1\CCN(CC2C=CC=CC=2)CC\1)=O
Computed Properties
- Exact Mass: 284.15200
- Monoisotopic Mass: 284.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 53.3Ų
Experimental Properties
- Melting Point: 64-67°C
- PSA: 53.33000
- LogP: 2.60358
Ethyl 2-(1-Benzyl-4-piperidinylidene)-2-cyanoacetate Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 2-(1-Benzyl-4-piperidinylidene)-2-cyanoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM180058-5g |
Ethyl 2-(1-benzyl-4-piperidinylidene)-2-cyanoacetate |
1463-52-1 | 95% | 5g |
$380 | 2021-08-05 | |
| TRC | E937015-50mg |
Ethyl 2-(1-Benzyl-4-piperidinylidene)-2-cyanoacetate |
1463-52-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E937015-100mg |
Ethyl 2-(1-Benzyl-4-piperidinylidene)-2-cyanoacetate |
1463-52-1 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E937015-500mg |
Ethyl 2-(1-Benzyl-4-piperidinylidene)-2-cyanoacetate |
1463-52-1 | 500mg |
$ 160.00 | 2022-06-05 | ||
| Chemenu | CM180058-1g |
Ethyl 2-(1-benzyl-4-piperidinylidene)-2-cyanoacetate |
1463-52-1 | 95% | 1g |
$123 | 2023-01-09 | |
| Chemenu | CM180058-5g |
Ethyl 2-(1-benzyl-4-piperidinylidene)-2-cyanoacetate |
1463-52-1 | 95% | 5g |
$361 | 2023-01-09 | |
| Chemenu | CM180058-10g |
Ethyl 2-(1-benzyl-4-piperidinylidene)-2-cyanoacetate |
1463-52-1 | 95% | 10g |
$511 | 2023-01-09 | |
| Alichem | A129005579-5g |
Ethyl 2-(1-benzylpiperidin-4-ylidene)-2-cyanoacetate |
1463-52-1 | 95% | 5g |
324.72 USD | 2021-06-01 | |
| A2B Chem LLC | AA64445-1mg |
Ethyl 2-(1-benzyl-4-piperidinylidene)-2-cyanoacetate |
1463-52-1 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AA64445-5mg |
Ethyl 2-(1-benzyl-4-piperidinylidene)-2-cyanoacetate |
1463-52-1 | >95% | 5mg |
$214.00 | 2024-04-20 |
Ethyl 2-(1-Benzyl-4-piperidinylidene)-2-cyanoacetate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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